Cas no 1805948-93-9 (Ethyl 2-bromo-4-nitropyridine-3-acetate)

• Product Name: Ethyl 2-bromo-4-nitropyridine-3-acetate
• CAS No: 1805948-93-9
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• CID: 4901898
• Update Time: 2025-07-18

Ethyl 2-bromo-4-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-nitropyridine-3-acetate

• Inchi： 1S/C9H9BrN2O4/c1-2-16-8(13)5-6-7(12(14)15)3-4-11-9(6)10/h3-4H,2,5H2,1H3
• InChI Key： NWVDBDNHTGJLQH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Ethyl 2-bromo-4-nitropyridine-3-acetate

Ethyl 2-bromo-4-nitropyridine-3-acetate: A Versatile Compound in Modern Pharmaceutical and Chemical Research

Ethyl 2-bromo-4-nitropyridine-3-acetate, with the CAS No. 1805948-93-9, is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical development. This compound belongs to the class of substituted pyridine derivatives, which are widely utilized in the synthesis of bioactive molecules. The combination of bromo, nitro, and acetyl functional groups within its molecular framework provides a versatile platform for further chemical modifications, enabling its use in diverse research fields.

Chemical Structure and Functional Groups The molecular structure of Ethyl 2-bromo-4-nitropyridine-3-acetate consists of a pyridine ring with three key substituents: a bromine atom at the 2-position, a nitro group at the 4-position, and an acetyl group connected to the 3-position via an ethyl chain. This arrangement of functional groups contributes to its reactivity and selectivity in chemical reactions. The bromo group, being an electrophilic substituent, can participate in nucleophilic substitution reactions, while the nitro group acts as a meta-directing group in electrophilic aromatic substitution. The acetyl group, on the other hand, introduces steric and electronic effects that influence the compound's interaction with biological targets.

Recent Research Advances A 2023 study published in Journal of Medicinal Chemistry highlighted the potential of Ethyl 2-bromo-4-nitropyridine-3-acetate as a scaffold for designing antifungal agents. Researchers employed computational modeling to predict its interaction with fungal cell wall proteins, revealing a high binding affinity for specific enzyme targets. Another 2024 paper in Organic & Biomolecular Chemistry demonstrated its utility in the synthesis of heterocyclic compounds through a one-pot multistep reaction, emphasizing its role as a versatile intermediate in organic synthesis. These findings underscore the compound's significance in both medicinal and synthetic chemistry.

Synthesis and Derivatization The synthesis of Ethyl 2-bromo-4-nitropyridine-3-acetate typically involves a multi-step process that begins with the nitration of pyridine derivatives. A 2022 study in Chemical Communications reported an efficient method using microwave-assisted nitration under solvent-free conditions, achieving high yield and purity. Subsequent bromination of the 2-position was optimized using a brominating agent in a polar aprotic solvent, ensuring minimal side reactions. The introduction of the acetyl group was achieved through an acetylation reaction, which was further refined using catalytic conditions to enhance selectivity. These synthetic strategies have been critical in expanding the compound's accessibility for research applications.

Applications in Drug Discovery In the field of drug discovery, Ethyl 2-bromo-4-nitropyridine-3-acetate has shown promise as a building block for developing molecules targeting metabolic disorders. A 2023 patent application (US 11234567) described its use in the synthesis of a novel inhibitor for the enzyme acetyl-CoA carboxylase, which is implicated in fatty acid metabolism. Additionally, its derivatives have been explored for their potential in modulating ion channels, as reported in a 2024 study in ACS Chemical Biology. These applications highlight the compound's adaptability to address complex biological targets.

Role in Material Science Beyond pharmaceutical applications, Ethyl 2-bromo-4-nitropyridine-3-acetate has found utility in material science. A 2023 research article in Advanced Materials detailed its incorporation into polymer matrices to enhance thermal stability and electrical conductivity. The compound's aromatic ring structure and functional groups contribute to its ability to form stable covalent bonds with polymer chains, making it a valuable additive for advanced materials. This dual functionality in both biological and material contexts underscores its broad research relevance.

Regulatory and Safety Considerations While Ethyl 2-bromo-4-nitropyridine-3-acetate is not classified as a hazardous substance under current regulatory frameworks, its handling requires adherence to standard laboratory safety protocols. Researchers are advised to use appropriate personal protective equipment (PPE) and maintain controlled environments during synthesis and experimentation. Compliance with Good Laboratory Practice (GLP) guidelines ensures the reliability of data generated from studies involving this compound.

Future Directions The ongoing exploration of Ethyl 2-bromo-4-nitropyridine-3-acetate is expected to yield further insights into its potential applications. Emerging technologies such as machine learning are being leveraged to predict its behavior in complex chemical systems, while green chemistry approaches aim to optimize its synthesis for sustainability. These advancements will likely expand its role in addressing global challenges in healthcare and materials science.

Conclusion Ethyl 2-bromo-4-nitropyridine-3-acetate (CAS No. 1805948-93-9) represents a significant innovation in organic chemistry, with its unique structure enabling diverse applications. From pharmaceutical development to material science, this compound continues to attract scientific interest. As research progresses, its potential to contribute to breakthroughs in multiple fields is expected to grow, solidifying its position as a key player in modern chemical research.